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Compound of Interest

Compound Name: DPQ

Cat. No.: B032596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipyrido[3,2-a:2',3'-c]phenazine (DPQ) is a fluorescent compound known for its ability to

intercalate with DNA. This property makes it a valuable tool in fluorescence microscopy for

visualizing cellular nuclei and studying DNA-related processes. Its planar aromatic structure

allows it to insert between the base pairs of double-stranded DNA, leading to a significant

increase in its fluorescence emission upon binding. This "light-up" characteristic makes DPQ
an attractive probe for live and fixed cell imaging, minimizing background fluorescence from

unbound molecules. These application notes provide an overview of the use of DPQ in

fluorescence microscopy, including its photophysical properties and detailed protocols for its

application.

Principle of Action: DNA Intercalation
DPQ functions as a fluorescent probe primarily through the mechanism of DNA intercalation. In

solution, the fluorescence of DPQ is relatively low. However, upon binding to double-stranded

DNA, the molecule becomes physically constrained within the DNA helix. This restriction of

rotational and vibrational freedom reduces non-radiative decay pathways, leading to a

significant enhancement of its fluorescence quantum yield. This process allows for the specific

visualization of DNA within the cell nucleus with a high signal-to-noise ratio.
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Data Presentation
Photophysical Properties of DPQ
The selection of an appropriate fluorescent probe is critical for successful imaging experiments.

The following table summarizes the key photophysical properties of DPQ.

Property Value Reference

Excitation Maximum (λex) ~360 - 400 nm [1]

Emission Maximum (λem) ~450 - 500 nm [1]

Fluorescence Quantum Yield

(Φ) (in dichloromethane)
0.21 (for a derivative) [1]

Binding Affinity High for double-stranded DNA [2]

Note: The exact excitation and emission maxima may vary depending on the solvent, pH, and

whether the molecule is free or bound to DNA. The fluorescence quantum yield is expected to

be significantly lower in aqueous solution when unbound and to increase upon intercalation

with DNA.
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Cell Preparation

Staining Protocol

Imaging and Analysis

1. Cell Culture
(on coverslips or imaging plates)

2. Fixation (Optional)
(e.g., 4% PFA)

3. Permeabilization (Optional)
(e.g., 0.1% Triton X-100)

4. DPQ Staining
(Incubate with DPQ solution)

5. Washing
(Remove unbound DPQ)

6. Mounting
(with antifade medium)

7. Fluorescence Microscopy
(Acquire images)

8. Image Analysis
(Quantify fluorescence)

Click to download full resolution via product page

Figure 1: Experimental workflow for staining cells with DPQ for fluorescence microscopy.
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Mechanism of DPQ Fluorescence

Unbound DPQ
(Low Fluorescence)

Double-Stranded DNAIntercalation DPQ Intercalated in DNA
(High Fluorescence)

Fluorescence Enhancement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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